Cas no 2227912-12-9 (methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
• CAS No: 2227912-12-9
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• CID: 6529287
• PubChem ID: 165755315
• Update Time: 2025-06-11

methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
• 2227912-12-9
• EN300-1916962

• Inchi： 1S/C9H11BrO3S/c1-5-3-6(10)9(14-5)7(11)4-8(12)13-2/h3,7,11H,4H2,1-2H3/t7-/m0/s1
• InChI Key： JIABPQHYMKPNDZ-ZETCQYMHSA-N
• SMILES： BrC1C=C(C)SC=1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 277.96123g/mol
• Monoisotopic Mass: 277.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate

Professional Introduction to Methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS No. 2227912-12-9)

Methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate, a compound with the chemical identifier CAS No. 2227912-12-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the hydroxy and carboxylate moieties, combined with the unique thiophene ring system, makes this molecule a promising candidate for further exploration.

The molecular structure of methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate is highly sophisticated, featuring a stereocenter at the 3-position of the propanoate backbone. This stereochemistry is crucial for its biological activity and has been a focal point in recent research endeavors. The compound's thiophene core, substituted with a bromine atom at the 3-position and a methyl group at the 5-position, contributes to its distinct chemical properties and reactivity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. Among these, thiophene derivatives have shown particular promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern of methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate aligns well with this trend, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical agents. The hydroxy and carboxylate functionalities provide multiple sites for further chemical modification, enabling researchers to tailor the molecule's properties for specific biological targets. This flexibility has been exploited in several recent studies aimed at developing novel therapeutic entities.

Recent advancements in synthetic methodologies have also contributed to the growing interest in methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate. Techniques such as asymmetric synthesis and catalytic hydrogenation have allowed for more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. These improvements have not only enhanced the accessibility of the compound but also opened new avenues for exploring its pharmacological potential.

The biological activity of methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate has been a subject of extensive investigation. Initial studies have suggested that this compound exhibits notable effects on various biological pathways. For instance, its interaction with enzymes and receptors relevant to inflammation has been explored, indicating potential therapeutic benefits in managing inflammatory conditions. Additionally, preliminary data suggest that it may possess antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents.

The stereochemical integrity of this compound is another critical factor that has been scrutinized by researchers. The (S) configuration at the stereocenter plays a pivotal role in determining its biological efficacy. Studies have demonstrated that maintaining this stereochemistry is essential for achieving the desired pharmacological effects. Any deviation from this configuration can significantly alter the compound's activity, underscoring the importance of precise synthetic methodologies.

In conclusion, methyl (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure, combined with its promising biological activities, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic strategies for this compound, its importance is expected to grow further.